Cas no 2171928-47-3 (2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)-2-methylpropanoic acid)

• Product Name: 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)-2-methylpropanoic acid
• CAS No: 2171928-47-3
• MF: C₂₆H₂₅N₃O₅
• MW: 459.493806600571
• CID: 5978832
• PubChem ID: 165606915
• Update Time: 2025-10-17

2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)-2-methylpropanoic acid
• EN300-1538686
• 2171928-47-3
• 2-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyridin-4-yl}formamido)-2-methylpropanoic acid

• Inchi： 1S/C26H25N3O5/c1-26(2,24(31)32)29-23(30)16-11-12-27-17(13-16)14-28-25(33)34-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-13,22H,14-15H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： SLLDJHQFRBZVHO-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=C(C=CN=1)C(NC(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 459.17942091g/mol
• Monoisotopic Mass: 459.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 118Ų

Additional information on 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)-2-methylpropanoic acid

2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)-2-methylpropanoic acid: A Comprehensive Overview

The compound 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)-2-methylpropanoic acid (CAS No. 2171928-47-3) is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound, often referred to as Fmoc-PyMeFormAmide, is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pyridine ring, and a formamide moiety. The presence of these functional groups makes it a versatile building block for various chemical reactions and applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. The Fmoc group, a well-known protecting group in peptide synthesis, plays a critical role in stabilizing the molecule during reactions. This feature has made Fmoc-PyMeFormAmide an invaluable tool in the development of bioactive compounds and advanced materials.

One of the most promising applications of Fmoc-PyMeFormAmide lies in its use as an intermediate in the synthesis of peptide-based drugs. The Fmoc group's ability to protect amino groups during peptide assembly has been extensively studied, with recent research highlighting its role in improving the efficiency of solid-phase peptide synthesis (SPPS). Additionally, the pyridine ring within the molecule provides a platform for further functionalization, enabling the creation of libraries of compounds with diverse biological activities.

In the realm of materials science, Fmoc-PyMeFormAmide has shown potential as a precursor for the development of advanced polymers and coatings. Its formamide moiety facilitates hydrogen bonding, which can enhance the mechanical properties of materials derived from this compound. Recent studies have demonstrated that polymers synthesized using Fmoc-PyMeFormAmide exhibit improved thermal stability and mechanical strength compared to traditional polymers.

The synthesis of Fmoc-PyMeFormAmide involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the coupling of the Fmoc group to the pyridine derivative and subsequent functionalization to introduce the formamide moiety. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets stringent quality standards for both research and industrial applications.

From an environmental perspective, there is growing interest in understanding the biodegradability and toxicity profile of Fmoc-PyMeFormAmide. Preliminary studies suggest that the compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is needed to fully assess its environmental impact and develop strategies for safe handling and disposal.

In conclusion, 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)-2-methylpropanoic acid (CAS No. 2171928-47-3) represents a cutting-edge molecule with wide-ranging applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methods and application development, positions it as a key player in future innovations within medicinal chemistry and materials science.